Cas no 1042816-21-6 ((dimethyl-1,2-oxazol-4-yl)methyl(pentan-2-yl)amine)

• Product Name: (dimethyl-1,2-oxazol-4-yl)methyl(pentan-2-yl)amine
• CAS No: 1042816-21-6
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5186001
• PubChem ID: 43183502
• Update Time: 2026-03-05

(dimethyl-1,2-oxazol-4-yl)methyl(pentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolemethanamine, 3,5-dimethyl-N-(1-methylbutyl)-
• n-((3,5-Dimethylisoxazol-4-yl)methyl)pentan-2-amine
• (dimethyl-1,2-oxazol-4-yl)methyl(pentan-2-yl)amine

• Inchi： 1S/C11H20N2O/c1-5-6-8(2)12-7-11-9(3)13-14-10(11)4/h8,12H,5-7H2,1-4H3
• InChI Key： PCVWSYCGLMHQFF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CNC(C)CCC)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (dimethyl-1,2-oxazol-4-yl)methyl(pentan-2-yl)amine

Introduction to (Dimethyl-1,2-oxazol-4-yl)methyl(pentan-2-yl)amine (CAS No. 1042816-21-6)

(Dimethyl-1,2-oxazol-4-yl)methyl(pentan-2-yl)amine, also known by its CAS number 1042816-21-6, is a versatile organic compound with significant applications in the fields of pharmaceuticals and chemical synthesis. This compound is characterized by its unique structure, which includes a 1,2-oxazole ring and a pentan-2-ylamine moiety, making it a valuable building block for the development of novel drugs and materials.

The chemical structure of (dimethyl-1,2-oxazol-4-yl)methyl(pentan-2-yl)amine is defined by its molecular formula C₁₀H₁₉N₃O. The presence of the oxazole ring and the amino group provides this compound with a range of functional properties that are highly desirable in various chemical and biological applications. The oxazole ring is known for its stability and ability to form strong hydrogen bonds, while the amino group can participate in a variety of chemical reactions, including nucleophilic substitution and condensation reactions.

In recent years, (dimethyl-1,2-oxazol-4-yl)methyl(pentan-2-yl)amine has gained attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of bioactive molecules. Research has shown that compounds containing oxazole rings often exhibit enhanced biological activity, making them valuable candidates for drug discovery. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of oxazole derivatives in the development of new anti-inflammatory agents. The unique combination of functional groups in (dimethyl-1,2-oxazol-4-yl)methyl(pentan-2-yl)amine makes it an ideal candidate for such applications.

Beyond its pharmaceutical applications, (dimethyl-1,2-oxazol-4-yl)methyl(pentan-2-yl)amine has also been explored in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems. A recent study published in Chemical Communications demonstrated the successful synthesis of MOFs using (dimethyl-1,2-oxazol-4-yl)methyl(pentan-2-yl)amine as a ligand, highlighting its versatility and potential in this field.

The synthesis of (dimethyl-1,2-oxazol-4-yy)methyl(pentan-y-l)amine typically involves multi-step processes that include the formation of the oxazole ring and subsequent functionalization steps. One common synthetic route involves the reaction of an appropriate amine with an aldehyde or ketone to form an imine intermediate, followed by cyclization to form the oxazole ring. The subsequent introduction of the pentan-y-lamine moiety can be achieved through various methods, such as reductive amination or nucleophilic substitution reactions.

The physical properties of (dimethyl-y-l-methy-l)(pentan-y-l)amine are also noteworthy. It is a colorless liquid with a characteristic odor and has a boiling point around 150°C at atmospheric pressure. Its solubility in common organic solvents such as ethanol and dichloromethane makes it easy to handle and process in laboratory settings. These properties contribute to its widespread use in both research and industrial applications.

In terms of safety and handling, while (dimethyl-y-l-methy-l)(pentan-y-l)amine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of (dimethyl-y-l-methy-l)(pentan-y-l)amine is another important consideration. While there is limited data available on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms. However, best practices for waste disposal should be followed to minimize any potential environmental impact.

In conclusion, (dimethyl-y-l-methy-l)(pentan-y-l)amine (CAS No. 1042816-y-z) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and functional properties make it an attractive candidate for drug discovery, materials science, and other advanced research areas. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only grow in the coming years.